Cas no 31694-90-3 (1H-Tetrazol-5-amine, 1-(phenylmethyl)-)

1H-Tetrazol-5-amine, 1-(phenylmethyl)-, is a nitrogen-rich heterocyclic compound featuring a tetrazole core substituted with an amine group and a benzyl moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate or building block. The tetrazole ring enhances metabolic stability and bioavailability, making it valuable in drug design. Its benzyl substitution offers opportunities for further functionalization, enabling tailored modifications for specific reactivity or binding properties. The compound’s stability under standard conditions ensures reliable handling and storage. Suitable for use in peptide coupling, coordination chemistry, and as a ligand, it demonstrates broad utility in research and industrial synthesis.

1H-Tetrazol-5-amine, 1-(phenylmethyl)- structure

31694-90-3 structure

Product Name:1H-Tetrazol-5-amine, 1-(phenylmethyl)-

CAS No:31694-90-3

MF:C₈H₉N₅

MW:175.190560102463

CID:1448535

PubChem ID:563074

Update Time:2025-06-08

1H-Tetrazol-5-amine, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Tetrazol-5-amine, 1-(phenylmethyl)-
- 1-Benzyl-5-aminotetrazole
- ChemDiv2_000205
- STL259691
- EN300-6990481
- SR-01000399469-1
- NoName_3562
- AT34521
- 31694-90-3
- AKOS000291378
- CHEMBL5171802
- 1-benzyltetrazol-5-amine
- tetrazole, 5-amino-1-benzyl-
- 1-benzyl-1H-1,2,3,4-tetrazol-5-amine
- DTXSID50902984
- HMS1369J07
- 1-Benzyl-1H-tetraazol-5-amine #
- VS-08902
- Oprea1_459596
- 1-benzyl-1 h -tetrazol-5-amine
- SCHEMBL2163180
- 5-amino-1-benzyltetrazole
- BBL028679
- 1-benzyl-1H-tetrazol-5-amine
- Oprea1_210973
- SR-01000399469
- Inchi： 1S/C8H9N5/c9-8-10-11-12-13(8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10,12)
- InChI Key： CGGBUAWMFFPBOD-UHFFFAOYSA-N
- SMILES： N1(C(N)=NN=N1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 175.08597
Monoisotopic Mass: 175.08579531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 69.6Å²

Experimental Properties

PSA: 69.62

1H-Tetrazol-5-amine, 1-(phenylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6990481-0.05g	1-benzyl-1H-1,2,3,4-tetrazol-5-amine	31694-90-3	95%	0.05g	$86.0	2023-05-27
Enamine	EN300-6990481-0.1g	1-benzyl-1H-1,2,3,4-tetrazol-5-amine	31694-90-3	95%	0.1g	$128.0	2023-05-27
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Enamine	EN300-6990481-0.5g	1-benzyl-1H-1,2,3,4-tetrazol-5-amine	31694-90-3	95%	0.5g	$289.0	2023-05-27
Enamine	EN300-6990481-1.0g	1-benzyl-1H-1,2,3,4-tetrazol-5-amine	31694-90-3	95%	1g	$370.0	2023-05-27
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